Cas no 2580202-88-4 (Tert-butyl 5,5-dimethylmorpholine-2-carboxylate)

Tert-butyl 5,5-dimethylmorpholine-2-carboxylate is a morpholine derivative featuring a tert-butyl ester group and two methyl substituents at the 5-position. This compound is valued for its stability and versatility as a building block in organic synthesis, particularly in pharmaceutical and agrochemical applications. The sterically hindered tert-butyl group enhances its resistance to hydrolysis, while the morpholine core provides a rigid framework for further functionalization. Its well-defined structure makes it suitable for use in asymmetric synthesis and as a precursor for chiral auxiliaries or ligands. The compound is typically handled under inert conditions to preserve its integrity.
Tert-butyl 5,5-dimethylmorpholine-2-carboxylate structure
2580202-88-4 structure
Product Name:Tert-butyl 5,5-dimethylmorpholine-2-carboxylate
CAS No:2580202-88-4
MF:C11H21NO3
MW:215.289343595505
CID:5662411
PubChem ID:165889922
Update Time:2025-05-25

Tert-butyl 5,5-dimethylmorpholine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2580202-88-4
    • EN300-27731912
    • tert-butyl 5,5-dimethylmorpholine-2-carboxylate
    • Tert-butyl 5,5-dimethylmorpholine-2-carboxylate
    • Inchi: 1S/C11H21NO3/c1-10(2,3)15-9(13)8-6-12-11(4,5)7-14-8/h8,12H,6-7H2,1-5H3
    • InChI Key: AOXDMKQCTQJGQN-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OC(C)(C)C)CNC(C)(C)C1

Computed Properties

  • Exact Mass: 215.15214353g/mol
  • Monoisotopic Mass: 215.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 47.6Ų

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Additional information on Tert-butyl 5,5-dimethylmorpholine-2-carboxylate

Tert-butyl 5,5-dimethylmorpholine-2-carboxylate: A Comprehensive Overview

Tert-butyl 5,5-dimethylmorpholine-2-carboxylate, also known by its CAS number 2580202-88-4, is a versatile organic compound with significant applications in various fields of chemistry. This compound belongs to the class of morpholines, which are six-membered heterocyclic amines containing an oxygen atom. The structure of Tert-butyl 5,5-dimethylmorpholine-2-carboxylate features a morpholine ring substituted with a tert-butyl group and two methyl groups at the 5-position, along with a carboxylate ester functionality at the 2-position. These structural features make it highly valuable in both academic and industrial research.

Recent studies have highlighted the importance of Tert-butyl 5,5-dimethylmorpholine-2-carboxylate in drug discovery and development. Its unique chemical properties, including high stability and excellent solubility, make it an ideal candidate for use as an intermediate in the synthesis of bioactive molecules. Researchers have explored its potential in creating novel pharmaceutical agents targeting various diseases, such as cancer and neurodegenerative disorders. The compound's ability to form stable ester linkages has been particularly useful in designing prodrugs that enhance drug delivery efficiency.

In addition to its role in pharmaceuticals, Tert-butyl 5,5-dimethylmorpholine-2-carboxylate has found applications in materials science. Its use as a precursor for advanced polymers and coatings has been documented in recent publications. The compound's ability to undergo controlled polymerization reactions has led to the development of high-performance materials with tailored properties, such as improved thermal stability and mechanical strength. These materials are being explored for use in aerospace and automotive industries.

The synthesis of Tert-butyl 5,5-dimethylmorpholine-2-carboxylate involves a multi-step process that combines principles from organic synthesis and catalysis. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production of this compound. For instance, the use of transition metal catalysts has significantly reduced reaction times while improving yield rates. These developments are crucial for scaling up production to meet the growing demand across various industries.

From an environmental perspective, researchers have also investigated the biodegradability and toxicity of Tert-butyl 5,5-dimethylmorpholine-2-carboxylate. Studies indicate that the compound exhibits low toxicity towards aquatic organisms under standard testing conditions. Furthermore, its biodegradation pathways have been characterized, providing insights into its environmental fate. These findings are essential for ensuring sustainable practices in its manufacturing and application.

In conclusion, Tert-butyl 5,5-dimethylmorpholine-2-carboxylate (CAS No: 2580202-88-4) is a multifaceted compound with promising applications across diverse fields. Its role as a key intermediate in drug development and materials science underscores its importance in modern chemistry. As research continues to uncover new potential uses for this compound, it is expected to play an even more significant role in advancing technological innovations.

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